Cas no 2138027-53-7 (N-(3-bromophenyl)methyl-3-methyl-1-(propan-2-yl)-1H-pyrazol-4-amine)

• Product Name: N-(3-bromophenyl)methyl-3-methyl-1-(propan-2-yl)-1H-pyrazol-4-amine
• CAS No: 2138027-53-7
• MF: C₁₄H₁₈BrN₃
• MW: 308.216822147369
• CID: 5790937
• PubChem ID: 165794342
• Update Time: 2025-10-23

N-(3-bromophenyl)methyl-3-methyl-1-(propan-2-yl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2138027-53-7
• EN300-1068024
• N-[(3-bromophenyl)methyl]-3-methyl-1-(propan-2-yl)-1H-pyrazol-4-amine
• N-(3-bromophenyl)methyl-3-methyl-1-(propan-2-yl)-1H-pyrazol-4-amine

• Inchi： 1S/C14H18BrN3/c1-10(2)18-9-14(11(3)17-18)16-8-12-5-4-6-13(15)7-12/h4-7,9-10,16H,8H2,1-3H3
• InChI Key： KAYALTUYFZQCID-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CNC1C(C)=NN(C=1)C(C)C

Computed Properties

• Exact Mass: 307.06841g/mol
• Monoisotopic Mass: 307.06841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.8Ų

Additional information on N-(3-bromophenyl)methyl-3-methyl-1-(propan-2-yl)-1H-pyrazol-4-amine

Comprehensive Overview of N-(3-bromophenyl)methyl-3-methyl-1-(propan-2-yl)-1H-pyrazol-4-amine (CAS No. 2138027-53-7)

The compound N-(3-bromophenyl)methyl-3-methyl-1-(propan-2-yl)-1H-pyrazol-4-amine (CAS No. 2138027-53-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole core substituted with a 3-bromophenyl group and an isopropyl moiety, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel small-molecule inhibitors and kinase-targeting agents.

In recent years, the scientific community has focused on heterocyclic compounds like pyrazoles due to their broad pharmacological profiles. The presence of a bromine atom in this molecule enhances its reactivity, enabling selective cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These properties align with current trends in green chemistry, where efficient halogen utilization is prioritized to minimize waste. Additionally, the compound’s lipophilic characteristics make it a candidate for optimizing blood-brain barrier permeability in CNS drug development.

The synthesis of N-(3-bromophenyl)methyl-3-methyl-1-(propan-2-yl)-1H-pyrazol-4-amine typically involves multi-step protocols, including N-alkylation and amination reactions. Advanced techniques like HPLC purification and NMR spectroscopy ensure high purity, critical for preclinical studies. With the growing emphasis on AI-driven drug design, this compound’s structural data can be leveraged for in silico screening to identify potential therapeutic targets, such as G-protein-coupled receptors (GPCRs) or ion channels.

Beyond pharmaceuticals, this compound’s agrochemical potential is being explored. Its pyrazole scaffold is known to exhibit herbicidal and fungicidal activities, addressing global concerns about crop resistance and sustainable farming. Regulatory agencies increasingly demand eco-friendly alternatives, and derivatives of this molecule could meet such requirements while maintaining efficacy.

From a commercial perspective, the demand for CAS No. 2138027-53-7 is rising among contract research organizations (CROs) and custom synthesis providers. Suppliers highlight its role in high-throughput screening libraries and structure-activity relationship (SAR) studies. As patents expire for blockbuster drugs, generic manufacturers may also investigate this compound for bioisostere replacement strategies.

In summary, N-(3-bromophenyl)methyl-3-methyl-1-(propan-2-yl)-1H-pyrazol-4-amine represents a promising candidate for interdisciplinary research. Its adaptability in medicinal chemistry, material science, and catalysis underscores its value in modern scientific endeavors. Future studies may focus on optimizing its ADMET properties or exploring its utility in photodynamic therapy, reflecting the dynamic nature of chemical innovation.